Cas no 83898-21-9 (2-Pyridinecarboxylicacid, 4-(3-phenylpropyl)-)

2-Pyridinecarboxylicacid, 4-(3-phenylpropyl)- structure
83898-21-9 structure
Product Name:2-Pyridinecarboxylicacid, 4-(3-phenylpropyl)-
CAS No:83898-21-9
MF:C15H15NO2
MW:241.285104036331
CID:726168
PubChem ID:3019451
Update Time:2025-04-19

2-Pyridinecarboxylicacid, 4-(3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxylicacid, 4-(3-phenylpropyl)-
    • 4-(3-phenylpropyl)pyridine-2-carboxylic acid
    • 2NAS7344W5
    • NS00038349
    • DTXSID00232788
    • 4-(3-Phenylpropyl)-2-pyridinecarboxylic acid
    • 83898-21-9
    • 2-Pyridinecarboxylic acid, 4-(3-phenylpropyl)-
    • EINECS 281-230-0
    • Inchi: 1S/C15H15NO2/c17-15(18)14-11-13(9-10-16-14)8-4-7-12-5-2-1-3-6-12/h1-3,5-6,9-11H,4,7-8H2,(H,17,18)
    • InChI Key: DWROTCRJYBGTDY-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C=CN=1)CCCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 241.110279
  • Monoisotopic Mass: 241.110279
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.2
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.175
  • Boiling Point: 426.4°C at 760 mmHg
  • Flash Point: 211.7°C
  • Refractive Index: 1.597
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